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Compound of Interest

Compound Name: benzene-1,3-dicarboxylic acid

Cat. No.: B053572 Get Quote

Introduction
Isophthalic acid (IPA) is an aromatic dicarboxylic acid that serves as a critical precursor for a

range of high-performance polymers. Its derivative, isophthaloyl chloride (IPC), is a key

monomer in the synthesis of poly(m-phenylene isophthalamide) (PMIA), a meta-aramid fiber

commercially known as Nomex®.[1][2] Developed in the 1960s, Nomex® is renowned for its

exceptional thermal stability, inherent flame resistance, and high mechanical and dielectric

strength.[1]

Unlike its para-aramid counterpart Kevlar®, the polymer backbone of Nomex® incorporates a

meta-oriented phenylene ring derived from isophthalic acid. This "kinked" structure reduces

chain rigidity, imparting textile-like flexibility while maintaining superior thermal performance.[1]

This unique combination of properties makes Nomex® indispensable in applications such as

protective apparel for firefighters and industrial workers, aerospace components, electrical

insulation, and automotive parts.[2] These notes provide an overview of the synthesis,

properties, and key experimental protocols related to the use of isophthalic acid derivatives in

the production of Nomex®.

The Role of Isophthalic Acid Chemistry in Nomex®
Properties
The defining characteristics of Nomex® are a direct result of its molecular architecture, which is

dictated by the use of isophthalic acid derivatives and m-phenylenediamine. The meta-linkage
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from the isophthaloyl moiety introduces a bend in the polymer chain. This prevents the

formation of the highly crystalline, rigid-rod structure seen in para-aramids, resulting in a semi-

crystalline polymer with a more flexible, textile-like handle.[3]

Despite this flexibility, the aromatic rings and amide linkages create strong interchain

interactions (hydrogen bonds), which are responsible for the polymer's high thermal stability

and mechanical strength.[4] The material does not melt or drip in the presence of flame;

instead, it chars and carbonizes at temperatures above 370°C, forming a protective barrier.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dupont.com [dupont.com]

2. azom.com [azom.com]

3. benchchem.com [benchchem.com]

4. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b053572?utm_src=pdf-body-img
https://www.benchchem.com/product/b053572?utm_src=pdf-custom-synthesis
https://www.dupont.com/content/dam/dupont/amer/us/en/personal-protection/public/documents/en/Nomex(R)%20Fiber%20Technical%20Guide.pdf
https://www.azom.com/article.aspx?ArticleID=1994
https://www.benchchem.com/pdf/Reducing_side_reactions_during_isophthalamide_polymerization.pdf
https://www.researchgate.net/publication/252300633_Synthesis_of_Polym-phenyleneisophthalamide_by_Solid-state_Polycondensation_of_Isophthalic_Acid_with_m-Phenylenediamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Properties of Nomex® 410 [dupont.com]

To cite this document: BenchChem. [Application Notes: Isophthalic Acid in High-Performance
Meta-Aramid Polymers (Nomex®)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053572#use-of-isophthalic-acid-in-high-performance-
polymers-like-nomex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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